3-Fluoro-3-(2-methylphenyl)pyrrolidine

• Molecular Formula: C11H14FN
• Molecular Weight: 179.23 g/mol
• IUPAC Name: 3-fluoro-3-(2-methylphenyl)pyrrolidine
• InChI: InChI=1S/C11H14FN/c1-9-4-2-3-5-10(9)11(12)6-7-13-8-11/h2-5,13H,6-8H2,1H3
• InChI Key: IWMVHGCXCQGGBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2(CCNC2)F

Description

3-Fluoro-3-(2-methylphenyl)pyrrolidine hydrochloride (CAS 1803581-19-2) is a fluorinated pyrrolidine derivative of interest in pharmaceutical and chemical research. The compound is supplied as its hydrochloride salt to enhance stability. Pyrrolidine scaffolds are prominent in drug discovery, particularly in the development of Hepatitis B Virus (HBV) capsid assembly modulators (CAMs) . Research indicates that pyrrole-scaffold inhibitors can exhibit strong binding interactions with the HBV core protein, making this class of compounds a valuable template for designing novel antiviral agents . The incorporation of a fluorine atom is a common strategy in medicinal chemistry, as it can significantly influence a molecule's physicochemical properties, metabolic stability, and binding affinity . This compound serves as a versatile building block for constructing more complex molecular architectures in exploratory synthetic chemistry. It is intended for use in laboratory research settings only. This product is labeled "For Research Use Only" and is strictly not for diagnostic or therapeutic procedures, nor for human consumption.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Fluoro-3-(2-methylphenyl)pyrrolidine typically involves the introduction of a fluorine atom into the pyrrolidine ring. One common method is the fluorination of pyrrolidine derivatives using fluorinating agents such as diethylaminosulfur trifluoride (DAST) or Selectfluor. The reaction conditions often require anhydrous solvents and controlled temperatures to ensure the selective introduction of the fluorine atom .

Industrial Production Methods

Industrial production of 3-Fluoro-3-(2-methylphenyl)pyrrolidine may involve large-scale fluorination processes using continuous flow reactors. These reactors allow for precise control of reaction parameters, leading to higher yields and purity of the final product. The use of automated systems and advanced purification techniques further enhances the efficiency of industrial production .

Chemical Reactions Analysis

Types of Reactions

3-Fluoro-3-(2-methylphenyl)pyrrolidine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the compound into its corresponding amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur at the fluorine atom, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in polar solvents.

Major Products Formed

Oxidation: Ketones or carboxylic acids.

Reduction: Amines or alcohols.

Substitution: Substituted pyrrolidine derivatives.

Scientific Research Applications

3-Fluoro-3-(2-methylphenyl)pyrrolidine has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex fluorinated compounds.

Biology: Investigated for its potential as a bioactive molecule in drug discovery.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of advanced materials with unique properties.

Mechanism of Action

The mechanism of action of 3-Fluoro-3-(2-methylphenyl)pyrrolidine involves its interaction with specific molecular targets. The fluorine atom enhances the compound’s ability to form strong hydrogen bonds and interact with biological macromolecules. This interaction can modulate the activity of enzymes, receptors, or ion channels, leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares key physicochemical parameters of 3-Fluoro-3-(2-methylphenyl)pyrrolidine with structurally related compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Properties/Applications
3-Fluoro-3-(2-methylphenyl)pyrrolidine	C₁₁H₁₄FN	179.24 (calculated)	3-F, 2-methylphenyl	Not explicitly reported
3-Fluoro-3-(3-fluorophenyl)pyrrolidine HCl	C₁₀H₁₂ClF₂N	219.66	3-F, 3-fluorophenyl	Precautionary handling required
3-[4-(Trifluoromethyl)phenoxy]pyrrolidine HCl	C₁₁H₁₃ClF₃NO	267.68	4-CF₃ phenoxy, pyrrolidine	Irritant; used in organic synthesis
3,3-Difluoropyrrolidine	C₄H₇F₂N	107.10	3,3-diF	Precursor for drug synthesis
tert-Butyl 3-fluoro-3-(pyridin-4-yl)pyrrolidine-1-carboxylate	C₁₄H₁₉FN₂O₂	266.31	3-F, pyridin-4-yl, Boc-protected	Lab-scale reagent; discontinued

Key Observations :

• Substituent Effects : The 2-methylphenyl group in the target compound introduces steric bulk compared to smaller substituents like 3-fluorophenyl or pyridinyl . This may influence binding affinity in biological systems or solubility.
• Fluorination: Monofluorination (as in the target compound) vs.
• Salt Forms : Hydrochloride salts (e.g., 3-Fluoro-3-(3-fluorophenyl)pyrrolidine HCl ) enhance crystallinity and stability but may require specific handling protocols.

Biological Activity

3-Fluoro-3-(2-methylphenyl)pyrrolidine is a pyrrolidine derivative that has garnered attention due to its potential biological activities. This article synthesizes available research findings, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound 3-Fluoro-3-(2-methylphenyl)pyrrolidine is characterized by the presence of a fluorine atom and a 2-methylphenyl group attached to the pyrrolidine ring. The fluorine substitution is known to enhance the compound's binding affinity to various biological targets, which may influence neurotransmission pathways and other physiological processes.

Pharmacological Activities

Research indicates that compounds with similar structures exhibit diverse biological activities, including:

• Neuropharmacology : The interaction of pyrrolidine derivatives with serotonin transporters has been explored, suggesting potential inhibitory or modulatory effects on neurotransmitter systems. Such interactions are crucial for developing treatments for mood disorders and other neuropsychiatric conditions .
• Antimicrobial Activity : Pyrrolidine derivatives, including 3-Fluoro-3-(2-methylphenyl)pyrrolidine, have shown antibacterial and antifungal properties in various studies. For instance, certain pyrrolidine compounds demonstrated significant activity against Gram-positive and Gram-negative bacteria, with minimum inhibitory concentration (MIC) values indicating potent antimicrobial effects .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship (SAR) of 3-Fluoro-3-(2-methylphenyl)pyrrolidine is essential for optimizing its therapeutic efficacy. Studies have revealed that modifications in the phenyl ring or the pyrrolidine core can significantly alter biological activity. For example, the introduction of different substituents on the phenyl ring can enhance or diminish the compound's binding affinity to specific receptors .

Table 1: Comparison of Biological Activities of Pyrrolidine Derivatives

Compound Name	Biological Activity	MIC Values (µM)
3-Fluoro-3-(2-methylphenyl)pyrrolidine	Antimicrobial, Neuropharmacological	Varies based on structure
2-Methylpyrrolidine	Antioxidant, Anti-inflammatory	5.64 - 77.38 against S. aureus
3-Fluoro-3-(4-methylphenyl)pyrrolidine	Anticancer	IC50 = 102 ± 31.4 nM

Case Studies

• Neuropharmacological Effects : A study investigating the effects of pyrrolidine derivatives on serotonin transporters revealed that certain modifications could enhance inhibitory potency, potentially leading to new antidepressant therapies .
• Antimicrobial Efficacy : In vitro tests demonstrated that specific pyrrolidine derivatives exhibited strong antibacterial activity against strains such as Staphylococcus aureus and Escherichia coli, with MIC values ranging from 0.0039 to 0.025 mg/mL. This suggests that structural modifications can lead to improved antimicrobial properties .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 3-Fluoro-3-(2-methylphenyl)pyrrolidine, and how do reaction conditions influence yield and purity?

• Methodological Answer: The synthesis involves fluorinating agents like N-fluorobenzenesulfonimide (NFSI) to introduce fluorine into the pyrrolidine ring. Key factors include:

• Temperature: Lower temperatures (0–25°C) reduce side reactions during fluorination.
• Solvent Choice: Aprotic solvents (e.g., dichloromethane) enhance electrophilic fluorination efficiency.
• Purification: Column chromatography or recrystallization is critical for isolating high-purity products .

Q. Which analytical techniques are most effective for confirming the structure of 3-Fluoro-3-(2-methylphenyl)pyrrolidine?

• Methodological Answer:

• NMR Spectroscopy: 1H and 13C NMR confirm the pyrrolidine backbone, while 19F NMR identifies fluorine substitution patterns.
• Mass Spectrometry (MS): High-resolution MS (HRMS) validates molecular weight and isotopic signatures.
• X-ray Crystallography: Resolves stereochemistry and spatial arrangement of substituents .

Q. What challenges arise during the fluorination step in synthesizing 3-Fluoro-3-(2-methylphenyl)pyrrolidine, and how can they be mitigated?

• Methodological Answer:

• Steric Hindrance: The 2-methylphenyl group may impede fluorination. Mitigation includes using bulky fluorinating agents (e.g., Selectfluor) to enhance regioselectivity.
• Byproduct Formation: Optimizing stoichiometry (1.1–1.3 equivalents of fluorinating agent) minimizes over-fluorination .

Advanced Research Questions

Q. How can computational chemistry aid in optimizing the synthesis of 3-Fluoro-3-(2-methylphenyl)pyrrolidine?

• Methodological Answer:

• Reaction Path Search: Quantum mechanical calculations (e.g., DFT) predict transition states and intermediates, guiding solvent and temperature selection.
• Machine Learning: Training models on existing fluorination datasets accelerates condition optimization (e.g., solvent polarity, catalyst choice) .

Q. What strategies resolve discrepancies in reported biological activities of fluorinated pyrrolidine derivatives?

• Methodological Answer:

• Standardized Assays: Re-evaluate activity under controlled conditions (e.g., pH, temperature, cell lines) to isolate compound-specific effects.
• In Silico Target Prediction: Tools like molecular docking identify off-target interactions that may explain variability in pharmacological data .

Q. How does the stereochemistry of 3-Fluoro-3-(2-methylphenyl)pyrrolidine influence its pharmacological profile?

• Methodological Answer:

• Chiral Resolution: Use chiral HPLC or enzymatic resolution to separate enantiomers.
• Activity Comparison: Test enantiomers in receptor-binding assays (e.g., radioligand displacement) to correlate stereochemistry with potency.
• Structural Analysis: Overlay crystal structures with target proteins (e.g., GPCRs) to identify steric or electronic mismatches .

Q. What experimental designs are recommended for studying the metabolic stability of 3-Fluoro-3-(2-methylphenyl)pyrrolidine?

• Methodological Answer:

• In Vitro Models: Incubate with liver microsomes or hepatocytes to assess cytochrome P450-mediated degradation.
• Isotope Labeling: Incorporate deuterium at metabolically vulnerable positions (e.g., benzylic hydrogens) to track metabolic pathways via LC-MS/MS .

Data Contradiction Analysis

Q. How should researchers address conflicting data on the compound’s solubility in polar vs. nonpolar solvents?

• Methodological Answer:

• Solubility Screening: Use a standardized shake-flask method across solvents (e.g., water, DMSO, hexane) at 25°C.
• Computational LogP Prediction: Compare experimental solubility with calculated partition coefficients (e.g., using ChemAxon or ACD/Labs) to identify outliers .